Cas no 651307-79-8 (5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-)
651307-79-8 structure
Product Name:5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-
CAS No:651307-79-8
MF:C25H25N3O2S
MW:431.549904584885
CID:406456
Update Time:2024-01-29
5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-
- 5-Isoquinolinesulfonamide, N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-
-
- Inchi: 1S/C25H25N3O2S/c26-17-21-8-4-9-22(16-21)19-28(15-13-20-6-2-1-3-7-20)31(29,30)25-11-5-10-23-18-27-14-12-24(23)25/h1-12,14,16,18H,13,15,17,19,26H2
- InChI Key: VSCICYVIEIFFFZ-UHFFFAOYSA-N
- SMILES: C1C2=C(C(S(N(CC3=CC=CC(CN)=C3)CCC3=CC=CC=C3)(=O)=O)=CC=C2)C=CN=1
Computed Properties
- Exact Mass: 431.16695
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Boiling Point: 662.5±65.0 °C(Predicted)
- PSA: 76.29
- pka: 8.98±0.10(Predicted)
5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
651307-79-8 (5-Isoquinolinesulfonamide,N-[[3-(aminomethyl)phenyl]methyl]-N-(2-phenylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk